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Compound of Interest

Compound Name: 7-Fluoroquinoline

Cat. No.: B188112

Physical Properties of 7-Fluoroquinoline: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the known physical properties of 7-
Fluoroquinoline, a heterocyclic aromatic organic compound of interest in medicinal chemistry
and materials science. This document summarizes the available data for its melting and boiling
points and outlines the standard experimental methodologies for their determination.

Core Physical Properties

The physical state of 7-Fluoroquinoline under standard conditions is not definitively
established in the reviewed literature, with some sources suggesting it may be a low-melting
solid or a liquid. The available quantitative data for its primary physical constants are
summarized below.

Physical Property Value Conditions

] ] Data not readily available in
Melting Point ] )
cited literature.

Boiling Point 127-129 °C at 30 Torr[1]
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Note: The boiling point is provided at a reduced pressure. The boiling point at atmospheric
pressure would be significantly higher.

Experimental Protocols for Physical Property
Determination

While specific experimental details for the determination of 7-Fluoroquinoline's physical
properties are not extensively documented in the available literature, the following represents
standard and widely accepted methodologies for such characterizations.

Melting Point Determination

The melting point of a solid organic compound is a critical indicator of its purity. A sharp melting
range (typically 0.5-1 °C) is characteristic of a pure substance. The most common laboratory
method for determining the melting point is the capillary method.

Apparatus:

» Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)
o Capillary tubes (sealed at one end)

o Sample of 7-Fluoroquinoline

o Mortar and pestle (if sample is not a fine powder)

Procedure:

o Sample Preparation: A small amount of finely powdered 7-Fluoroquinoline is packed into
the sealed end of a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus alongside a calibrated thermometer.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.
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o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For small sample quantities, a micro-boiling point determination is often employed.

Apparatus:

Thiele tube or a similar oil bath setup

e Small test tube

o Capillary tube (sealed at one end)

e Thermometer

e Heat source (e.g., Bunsen burner or heating mantle)

e Liquid for the bath (e.g., mineral oil)

o Sample of 7-Fluoroquinoline

Procedure:

o Sample Preparation: A small volume of 7-Fluoroquinoline is placed in the small test tube. A
capillary tube, sealed at one end, is inverted and placed within the test tube with the open
end submerged in the liquid.

o Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in the
Thiele tube containing the heating oil.

o Heating: The apparatus is gently heated. As the temperature rises, a stream of bubbles will
emerge from the open end of the inverted capillary tube.
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o Observation: Heating is discontinued when a steady stream of bubbles is observed. As the
apparatus cools, the bubbling will slow and eventually stop. The temperature at which the
liquid is drawn back into the capillary tube is recorded as the boiling point.

o Pressure Correction: The atmospheric pressure at the time of the experiment should be
recorded, as boiling points are pressure-dependent.

Experimental Workflow Visualization

The logical flow for the characterization of the physical properties of 7-Fluoroquinoline can be
visualized as follows:

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b188112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

( Synthesis of 7-Fluoroquinoline )

\ 4
( Purification (e.g., Chromatography, Recrystallization) )

Y

( Purity Assessment (e.g., NMR, GC-MS) )
AN J/

Ph"sical Property Determinati‘ in

( Melting Point Determination ) ( Boiling Point Determination )
T T
4 Melting Pg}int Protocol 4 Boiling P(%}nt Protocol )
Pack Capillary Tube ( Prepare Micro Boiling Point Assembly )
\ 4 \ 4
( Heat Slowly in Apparatus ) Heat in Thiele Tube
\ 4 \ 4
( Record Melting Range ) ( Record Temperature at Reflux )
AN J/ AN J

4 N\

?ata Analysis and Repg'rting

( Tabulate Physical Properties )

\ 4

( Technical Report Generation )
- J

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b188112?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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